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Compound of Interest

Compound Name: Delta14-Desonide

Cat. No.: B15294516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical structure and

properties of Delta14-Desonide, a known impurity and reference standard for the topical

corticosteroid, Desonide. Given the limited availability of specific experimental and

pharmacological data for Delta14-Desonide, this document focuses on its chemical identity

and presents the extensive data available for the parent compound, Desonide, to offer a

thorough understanding of this class of molecules.

Chemical Structure and Identification
Delta14-Desonide is a steroid derivative closely related to Desonide. The key structural

difference lies in the presence of an additional double bond in the steroid's D-ring, specifically

at the 14th position.

Below is a summary of the key chemical identifiers for both Delta14-Desonide and its parent

compound, Desonide.
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Identifier Delta14-Desonide Desonide

IUPAC Name

(6aR,6bS,7S,8aS,8bS,11aR,1

2bR)-7-hydroxy-8b-(2-

hydroxyacetyl)-6a,8a,10,10-

tetramethyl-

6a,6b,7,8,8a,8b,11a,12b-

octahydro-1H-

naphtho[2',1':4,5]indeno[1,2-d]

[1][2]dioxol-4(2H)-one[3]

(1S,2S,4R,8S,9S,11S,12S,13

R)-11-hydroxy-8-(2-

hydroxyacetyl)-6,6,9,13-

tetramethyl-5,7-

dioxapentacyclo[10.8.0.02,9.0

4,8.013,18]icosa-14,17-dien-

16-one

CAS Number 131918-67-7[3][4][5] 638-94-8

Molecular Formula C24H30O6[4][5] C24H32O6

Molecular Weight 414.5 g/mol [4] 416.51 g/mol

Chemical Structure Visualization:

Delta14-Desonide Chemical Structure

Desonide Chemical Structure

delta14

desonide

Click to download full resolution via product page

A comparison of the 2D chemical structures of Delta14-Desonide and Desonide.

Synthesis and Characterization
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Detailed experimental protocols for the specific synthesis of Delta14-Desonide are not

extensively documented in publicly available literature, as it is often formed as an impurity

during the synthesis of Desonide. The synthesis of Desonide typically involves multiple steps

starting from a steroid precursor.

A general synthetic approach for corticosteroids like Desonide can involve:

Introduction of the 1,4-diene system: This is often achieved through microbial fermentation or

chemical dehydrogenation.

Hydroxylation at the 11β and 21 positions: These are critical for glucocorticoid activity.

Formation of the 16α,17α-acetonide: This is achieved by reacting the corresponding diol with

acetone in the presence of an acid catalyst.

The formation of the Δ14 double bond in Delta14-Desonide likely occurs as a side reaction

during one of the synthetic or degradation steps.

Characterization of Desonide:

While specific analytical data for Delta14-Desonide is scarce, the characterization of Desonide

is well-established. The following table summarizes typical analytical techniques used.
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Experimental Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To determine purity and quantify the amount of

Desonide and its impurities, including Delta14-

Desonide.

Mass Spectrometry (MS)

To determine the molecular weight and

fragmentation pattern, confirming the chemical

structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To provide detailed information about the

carbon-hydrogen framework of the molecule,

confirming the precise structure and

stereochemistry.

Infrared (IR) Spectroscopy
To identify the presence of key functional groups

(e.g., hydroxyl, carbonyl, ether).

Pharmacological Profile of Desonide
As a corticosteroid, Desonide exhibits anti-inflammatory, antipruritic, and vasoconstrictive

properties. The mechanism of action is believed to involve the induction of phospholipase A2

inhibitory proteins, known as lipocortins. These proteins control the biosynthesis of potent

inflammatory mediators such as prostaglandins and leukotrienes by inhibiting the release of

their common precursor, arachidonic acid.[1][2][6]

Signaling Pathway of Glucocorticoid Action:

The following diagram illustrates the general signaling pathway for glucocorticoids like

Desonide.
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General signaling pathway of glucocorticoid action.
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Conclusion
Delta14-Desonide is a recognized impurity of Desonide, characterized by an additional double

bond in its steroidal structure. While detailed experimental and pharmacological data for

Delta14-Desonide are limited, a comprehensive understanding of its parent compound,

Desonide, provides a valuable framework for researchers and drug development professionals.

The information presented in this guide, including the chemical identifiers, the established

analytical methods for characterization, and the mechanism of action of Desonide, serves as a

critical resource for those working with this class of corticosteroids. Further research into the

specific biological activity of Delta14-Desonide may be warranted to fully understand its

potential impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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